Cas no 1178112-33-8 (5-fluoro-2-(2-fluoro-5-methylphenyl)benzoic acid)

• Product Name: 5-fluoro-2-(2-fluoro-5-methylphenyl)benzoic acid
• CAS No: 1178112-33-8
• MF: C₁₄H₁₀F₂O₂
• MW: 248.224811077118
• MDL: MFCD12859198
• CID: 2615523
• PubChem ID: 53211096
• Update Time: 2025-06-10

5-fluoro-2-(2-fluoro-5-methylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-(2-fluoro-5-methylphenyl)benzoic acid
• 2',4-Difluoro-5'-methyl[1,1'-biphenyl]-2-carboxylic acid
• AKOS005816063
• MFCD12859198
• DTXSID70681128
• 1178112-33-8
• 5-Fluoro-2-(2-fluoro-5-methylphenyl)benzoic acid, 95%

• MDL： MFCD12859198
• Inchi： 1S/C14H10F2O2/c1-8-2-5-13(16)11(6-8)10-4-3-9(15)7-12(10)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key： GAEPGCTYHSYGRA-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C=C1C1C=CC(=CC=1C(=O)O)F

Computed Properties

• Exact Mass: 248.06488588Da
• Monoisotopic Mass: 248.06488588Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 5-fluoro-2-(2-fluoro-5-methylphenyl)benzoic acid

Comprehensive Overview of 5-fluoro-2-(2-fluoro-5-methylphenyl)benzoic acid (CAS No. 1178112-33-8)

5-fluoro-2-(2-fluoro-5-methylphenyl)benzoic acid (CAS No. 1178112-33-8) is a fluorinated aromatic carboxylic acid derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique fluoro-substituted phenyl and benzoic acid moieties, has garnered attention due to its structural versatility and bioactivity. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting enzymes and receptors where fluorination enhances binding affinity and metabolic stability.

The molecular structure of 5-fluoro-2-(2-fluoro-5-methylphenyl)benzoic acid features two strategically placed fluorine atoms and a methyl group, which contribute to its lipophilicity and electronic properties. These attributes make it a valuable intermediate in synthesizing more complex molecules, such as kinase inhibitors or anti-inflammatory agents. Recent studies highlight its role in modulating protein-protein interactions, a hot topic in precision medicine and cancer therapeutics.

In the context of green chemistry, the synthesis of 5-fluoro-2-(2-fluoro-5-methylphenyl)benzoic acid has been optimized to reduce waste and improve yield, aligning with the global push for sustainable manufacturing. Its stability under physiological conditions also makes it a candidate for prodrug development, addressing challenges like poor bioavailability—a frequent search query among medicinal chemists.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring purity and consistency for industrial and academic use. The demand for high-quality fluorinated building blocks like CAS No. 1178112-33-8 has surged, driven by trends in fragment-based drug design and bioconjugation strategies.

Beyond pharmaceuticals, 5-fluoro-2-(2-fluoro-5-methylphenyl)benzoic acid is investigated for its potential in material science, particularly in designing fluorinated polymers with enhanced thermal and chemical resistance. This dual applicability underscores its relevance across disciplines, answering common search queries about multi-functional chemicals.

Safety data sheets emphasize standard handling precautions for 5-fluoro-2-(2-fluoro-5-methylphenyl)benzoic acid, though it is not classified as hazardous under current regulations. Its environmental impact is mitigated by biodegradability studies, a growing concern among eco-conscious researchers.

In summary, 5-fluoro-2-(2-fluoro-5-methylphenyl)benzoic acid (CAS No. 1178112-33-8) exemplifies innovation in fluoroorganic chemistry, bridging gaps between drug discovery, sustainability, and advanced materials. Its adaptability to cutting-edge research ensures its prominence in scientific literature and commercial catalogs alike.